Cas no 2411266-64-1 (2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate)

• Product Name: 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate
• CAS No: 2411266-64-1
• MF: C₆H₅FN₄O₃S
• MW: 232.192302465439
• CID: 5357592
• Update Time: 2025-10-08

2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4168346436
• 2-amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate
• 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate

• Inchi： 1S/C6H5FN4O3S/c7-15(12,13)14-4-1-2-11-5(3-4)9-6(8)10-11/h1-3H,(H2,8,10)
• InChI Key： HWYKFRXXVUGDBI-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CN2C(C=1)=NC(N)=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 0.5
• Topological Polar Surface Area: 108

Additional information on 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate

Introduction to 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate (CAS No. 2411266-64-1)

2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2411266-64-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this compound combines a triazolopyridine core with a sulfurofluoridate moiety, which contributes to its distinctive chemical behavior and potential applications in drug discovery and development.

The triazolopyridine scaffold is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules targeting various therapeutic areas such as oncology, inflammation, and infectious diseases. The presence of the triazole ring enhances the metabolic stability and binding affinity of the compound to biological targets. In contrast, the sulfurofluoridate group introduces a fluorine atom bonded to a sulfur atom, which is known to improve pharmacokinetic properties such as bioavailability and metabolic resistance. This combination of structural features makes 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate a versatile candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with higher accuracy. Studies have suggested that the triazolopyridine moiety may interact with enzymes and receptors involved in critical signaling pathways. For instance, preliminary computational studies indicate that this compound could bind to kinases and other enzymes implicated in cancer progression. The sulfurofluoridate group may further modulate these interactions by influencing the electronic properties of the molecule.

The synthesis of 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate presents unique challenges due to the complexity of its heterocyclic structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Researchers have employed multi-step synthetic routes involving cyclization reactions and functional group transformations to achieve high yields and purity. The introduction of the sulfurofluoridate group requires precise control over reaction conditions to ensure regioselectivity and minimize side products.

In vitro studies have begun to uncover the potential biological activities of this compound. Initial experiments suggest that 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate exhibits inhibitory effects on certain enzymes relevant to inflammatory diseases. The triazolopyridine core appears to disrupt key enzymatic pathways by competing with natural substrates or altering enzyme conformation. Additionally, the sulfurofluoridate group may enhance these effects by improving solubility and cell membrane permeability.

The pharmacokinetic profile of 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate is another area of active investigation. Researchers are using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to characterize its metabolic pathways and excretion routes. Preliminary data suggest that this compound undergoes moderate metabolism in vivo but exhibits a favorable half-life for potential therapeutic applications. The presence of the sulfurofluoridate group may contribute to its stability against enzymatic degradation.

Future research directions include exploring derivatives of this compound with modified functional groups to optimize biological activity and pharmacokinetic properties. Computational modeling will play a crucial role in designing these derivatives by predicting how structural changes will affect molecular interactions. Additionally, preclinical studies are needed to evaluate the safety and efficacy of 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate in animal models before human trials can be initiated.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel compounds like 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl sulfurofluoridate. These algorithms can analyze vast datasets to identify patterns that human researchers might overlook. By leveraging artificial intelligence (AI), scientists can predict promising candidates for further experimental validation more efficiently than traditional methods alone.

The potential applications of this compound extend beyond oncology and inflammation research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new therapeutic strategies for neurological disorders and infectious diseases. As our understanding of biological pathways continues to grow，the demand for innovative molecules like 2-Amino-[1,2,4]triazolo[1，5-a]pyridin-7-yl sulfurofluoridate will only increase.

In conclusion，the study of CAS No 2411266-64-1, specifically 2-Amino-[1，2，4-triazolo[1，5-a]]pyridin-7-yi sulfurofluoridate, represents an exciting frontier in pharmaceutical chemistry。 Its complex structure，unique functional groups，and promising biological activities make it a compelling subject for further research。 As scientists continue to unravel its potential，this compound holds promise for contributing significantly to future medical advancements。